![molecular formula C21H37NO7 B8363306 2-[[2-(2,2-Dimethylpropanoyloxy)acetyl]-[2-(2,2-dimethylpropanoyloxy)ethyl]amino]ethyl 2,2-dimethylpropanoate CAS No. 74275-83-5](/img/structure/B8363306.png)
2-[[2-(2,2-Dimethylpropanoyloxy)acetyl]-[2-(2,2-dimethylpropanoyloxy)ethyl]amino]ethyl 2,2-dimethylpropanoate
Cat. No. B8363306
M. Wt: 415.5 g/mol
InChI Key: SLGZUNYISPDSDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04464392
Procedure details
This compound was prepared from 73 g (0.6 mole) of trimethylacetyl chloride and 32.6 (0.2 mole) of N,N-bis(hydroxyethyl)hydroxyacetamide by the procedure of Example 1. Its structure was established by infrared and nuclear magnetic resonance spectroscopy. It was a white solid with m.p. 51.4° C.
[Compound]
Name
32.6
Quantity
0.2 mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]([CH3:7])([CH3:6])[C:3](Cl)=[O:4].[OH:8][CH2:9][CH2:10][N:11]([CH2:16][CH2:17][OH:18])[C:12](=[O:15])[CH2:13][OH:14]>>[CH3:1][C:2]([CH3:7])([CH3:6])[C:3]([O:8][CH2:9][CH2:10][N:11]([CH2:16][CH2:17][O:18][C:3](=[O:4])[C:2]([CH3:7])([CH3:6])[CH3:1])[C:12](=[O:15])[CH2:13][O:14][C:3](=[O:4])[C:2]([CH3:7])([CH3:6])[CH3:1])=[O:4]
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Inputs
Step One
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Name
|
|
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Quantity
|
73 g
|
|
Type
|
reactant
|
|
Smiles
|
CC(C(=O)Cl)(C)C
|
[Compound]
|
Name
|
32.6
|
|
Quantity
|
0.2 mol
|
|
Type
|
reactant
|
|
Smiles
|
|
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
OCCN(C(CO)=O)CCO
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Outcomes
Product
|
Name
|
|
|
Type
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|
|
Smiles
|
CC(C(=O)OCCN(C(COC(C(C)(C)C)=O)=O)CCOC(C(C)(C)C)=O)(C)C
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
